Cas no 71573-77-8 (Ethanedioic acid, di-2-propynyl ester)

• Product Name: Ethanedioic acid, di-2-propynyl ester
• CAS No: 71573-77-8
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 545366
• PubChem ID: 21763075
• Update Time: 2025-04-19

Ethanedioic acid, di-2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, di-2-propynyl ester
• bis(prop-2-ynyl) oxalate
• SCHEMBL1401583
• A866415
• 71573-77-8
• Di(prop-2-yn-1-yl)oxalate
• DTXSID20617755
• Diprop-2-yn-1-yl ethanedioate
• Di(prop-2-yn-1-yl) oxalate
• dipropargyl oxalate

• Inchi： 1S/C8H6O4/c1-3-5-11-7(9)8(10)12-6-4-2/h1-2H,5-6H2
• InChI Key： URWVQLWOBPHQCH-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C(=O)OCC#C)=O

Computed Properties

• Exact Mass: 166.02658
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6